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(2S,3R)-B-Hydroxyleucine is a non-proteinogenic a-amino acid, a class of molecules that, while
not incorporated into proteins during ribosomal synthesis, plays a crucial role in various
biological processes and serves as a valuable chiral building block in synthetic chemistry. Its
unique structure, featuring two stereocenters and hydroxyl functionality adjacent to the
isopropyl group of the leucine side chain, imparts specific biological activities and chemical
properties. Notably, (2S,3R)-B-Hydroxyleucine has been identified as an inhibitor of serine
proteases, such as trypsin and proteinase K, and exhibits antimicrobial activity against both
bacteria and yeasts.[1] This distinguishes it from its other stereocisomers and underscores the
critical importance of stereochemical purity in both its synthesis and characterization.

This guide provides a comprehensive overview of the core physical properties of the (2S,3R)
stereoisomer, outlines authoritative experimental protocols for their determination, and explains
the scientific rationale behind these methodologies. The accurate characterization of these
properties is a prerequisite for any application, from fundamental biochemical research to the
development of novel therapeutics.

Prerequisite for Analysis: Stereoselective Synthesis
and Purification
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The physical properties detailed in this guide are contingent upon the high stereochemical and
chemical purity of the analyte. The presence of diastereomers, enantiomers, or other impurities
can significantly alter measured values, leading to erroneous conclusions. Therefore, a robust

synthetic and purification strategy is the bedrock of reliable characterization.

Stereoselective synthesis of B-hydroxy-a-amino acids is a well-documented field, often
employing methods such as aldol additions or Sharpless asymmetric dihydroxylation to control
the configuration at the a- and (-carbons.[2][3][4] Following synthesis, rigorous purification is
essential. Common methods for amino acids include:

» lon-Exchange Chromatography: This technique separates molecules based on their net
charge, which is highly effective for purifying zwitterionic compounds like amino acids from
non-ionic impurities.[5][6]

o Recrystallization: Exploiting differences in solubility, this is a powerful method for achieving
high purity. For amino acids, agueous solutions or alcohol-water mixtures are often
employed.[7]

The validation of purity is a critical first step before proceeding with the physical property
determination outlined below. This is typically achieved using High-Performance Liquid
Chromatography (HPLC) on a chiral column to confirm enantiomeric and diastereomeric purity,
alongside spectroscopic methods to confirm structural integrity.

Core Physical Properties of (2S,3R)-f-
Hydroxyleucine

The fundamental physical constants for (2S,3R)-B-Hydroxyleucine provide a baseline for
identification, purity assessment, and handling.
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Property Value Significance & Context
A sharp melting point range is
a primary indicator of high
Melting Point 225-227 °C purity. Amino acids typically

decompose at their melting

point rather than truly melting.

Specific Optical Rotation

[0]25 D_ = +18.5° (c=1, 6N
HCI)[1]

Confirms the absolute
stereochemistry and
enantiomeric purity. The sign
and magnitude are specific to
the (2S,3R) configuration

under the specified conditions.

Molecular Formula

CeH13NOs3

Derived from elemental
analysis and mass

spectrometry.

Molecular Weight

147.17 g/mol

A fundamental constant used

in all quantitative analyses.

pKa (Predicted)

2.40 £ 0.25 (Carboxyl Group)
[1]

Indicates the acidity of the a-
carboxylic acid group. The pKa
of the amino group is expected
to be around 9-10, typical for

o-amino acids.

Storage Conditions

Inert atmosphere, Room
temperature, Protected from
light[1]

Essential for maintaining long-
term stability and preventing

degradation.

Experimental Workflows & Methodologies

The determination of physical properties requires precise and validated experimental protocols.

The following sections detail the methodologies for characterizing (2S,3R)-3-Hydroxyleucine,

grounded in established principles of analytical chemistry.

Workflow for Comprehensive Physical Characterization
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The logical flow for characterizing a purified sample of (2S,3R)-B-Hydroxyleucine ensures that
each test builds upon the last, providing a self-validating system of analysis.

Purity & Identity Confirmation

!
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Caption: Workflow for the physical characterization of (2S,3R)-3-Hydroxyleucine.

Optical Activity Determination

Expertise & Experience: Optical rotation is a direct measure of a chiral molecule's ability to
rotate plane-polarized light. For (2S,3R)-3-Hydroxyleucine, this is a cornerstone of its identity.
The choice of solvent (6N HCI) and concentration is critical, as these parameters significantly
influence the measured rotation.[8] Acidic conditions ensure the amino acid is fully protonated,
leading to consistent and reproducible measurements by minimizing zwitterionic equilibria.

Protocol:
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» Preparation: Accurately weigh approximately 100 mg of the dried sample and dissolve it in a
10 mL volumetric flask using 6N HCI. Ensure the sample is fully dissolved.

 Instrumentation: Calibrate the polarimeter using a blank (6N HCI). The light source should be
a sodium lamp (D-line, 589 nm). Maintain the sample cell at a constant temperature (25°C).

» Measurement: Rinse the sample cell with the prepared solution and then fill it, ensuring no
air bubbles are present.

o Data Acquisition: Measure the optical rotation (a_obs). Repeat the measurement at least
three times and calculate the average.

o Calculation: Calculate the specific rotation [a] using the formula: [a] = a_obs / (c * 1)
o |is the path length of the cell in decimeters (dm).
o cis the concentration in g/mL.

Trustworthiness: The protocol's reliability hinges on precise control of concentration,
temperature, and wavelength. The use of a standardized, strong acid solvent system minimizes
variations due to pH effects, making the results comparable across different laboratories.

Solubility Profile Assessment

Expertise & Experience: The solubility of an amino acid is dictated by the interplay between its
polar, zwitterionic headgroup (a-amino and a-carboxyl) and the hydrophobicity of its side chain.
[9][10] For B-Hydroxyleucine, the isopropyl and hydroxyl groups add complexity. Solubility is
expected to be highest in water and decrease in less polar organic solvents.[10] It is also highly
pH-dependent, with minimum solubility at the isoelectric point (pl) and increased solubility in
acidic or basic solutions where the molecule carries a net positive or negative charge.[9]

Protocol (Gravimetric Method):

e Solvent Selection: Choose a range of solvents representing different polarities (e.g., Water,
Methanol, Ethanol, Acetone, Chloroform).

o Equilibration: Add an excess amount of (2S,3R)-B-Hydroxyleucine to a known volume of
each solvent in a sealed vial.
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o Saturation: Agitate the vials at a constant temperature (e.g., 25°C) for 24 hours to ensure
equilibrium is reached. A magnetic stirrer or shaker bath is ideal.

o Separation: Allow the solid to settle. Centrifuge the samples to pellet any undissolved solid.
[11]

e Analysis: Carefully withdraw a precise volume of the clear supernatant. Transfer it to a pre-
weighed container.

o Evaporation: Evaporate the solvent under reduced pressure or in a drying oven.

o Quantification: Weigh the container with the dried residue. The difference in weight
corresponds to the mass of the dissolved amino acid. Calculate the solubility in mg/mL or
mol/L.

Trustworthiness: This method is robust because it measures the true equilibrium solubility.
Ensuring a sufficient equilibration time and precise temperature control are critical for
reproducibility. The gravimetric finish is a direct measurement and avoids potential
interferences that might affect spectroscopic quantification.

Spectroscopic Characterization

Spectroscopy provides a "fingerprint” of the molecule, confirming its structure, functional
groups, and purity.

Expertise & Experience: NMR is the most powerful tool for elucidating the precise structure and
stereochemistry of organic molecules.[12] For (2S,3R)-3-Hydroxyleucine, *H NMR will confirm
the connectivity and relative stereochemistry through chemical shifts and coupling constants (J-
values). 13C NMR will identify all unique carbon environments. The use of a deuterated solvent
like D20 is common for polar amino acids.[13]

o Expected *H NMR Features (in D20):

o An a-proton doublet, with a J-value coupling to the B-proton that can help infer the threo
relationship.

o A multiplet for the 3-proton.
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o A multiplet for the y-proton.

o Two distinct doublets for the diastereotopic methyl groups of the isopropyl moiety.

o Expected 13C NMR Features (in D20):

o

A signal for the carbonyl carbon (~170-180 ppm).

[¢]

A signal for the B-carbon bearing the hydroxyl group (~70 ppm).

[¢]

A signal for the a-carbon (~60 ppm).

[e]

Signals for the y-carbon and the two methyl carbons.

Expertise & Experience: IR spectroscopy is used to identify the functional groups present in a
molecule.[14] For an amino acid, the spectrum is characterized by distinctive absorptions from
the amine, carboxylic acid, and in this case, hydroxyl groups.

o Expected Characteristic Absorptions:
o O-H Stretch (Alcohol): A broad band around 3500-3200 cm~1,

o N-H Stretch (Amine): A moderate band in the same region (3500-3200 cm~1), often
overlapping with the O-H stretch.

o C-H Stretch (Alkyl): Sharp bands just below 3000 cm~1 (2960-2850 cm™1).

o C=0 Stretch (Carboxylic Acid): A strong, sharp band around 1725-1700 cm~2. In the
zwitterionic solid state, this is replaced by a carboxylate (COO~) asymmetric stretch near
1600 cm™1.

o N-H Bend (Amine): A band around 1640-1550 cm™1,

Expertise & Experience: MS provides the exact molecular weight and fragmentation patterns
that help confirm the structure.[15][16] Electrospray ionization (ESI) is a soft ionization
technique well-suited for polar molecules like amino acids.

o Expected Results (ESI-MS):
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o Positive Mode: A strong signal for the protonated molecule [M+H]* at m/z 148.18.
o Negative Mode: A signal for the deprotonated molecule [M-H]~ at m/z 146.16.

o Fragmentation (MS/MS): Collision-induced dissociation (CID) of the parent ion would likely
show characteristic losses, such as the loss of water (H20) from the hydroxyl group and
the loss of formic acid (HCOOH) or CO2 from the carboxyl group, providing further
structural confirmation.

Conclusion

The physical properties of (2S,3R)-3-Hydroxyleucine are a direct reflection of its unique
molecular structure and stereochemistry. A systematic approach to their determination,
beginning with verifiable sample purity and employing a suite of orthogonal analytical
techniques, is paramount. The data and protocols presented in this guide provide a robust
framework for researchers to confidently identify, characterize, and utilize this important non-
proteinogenic amino acid in drug discovery and other advanced scientific applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/818362/
https://pubmed.ncbi.nlm.nih.gov/818362/
https://patents.google.com/patent/EP1268397B1/en
https://patents.google.com/patent/EP1268397B1/en
https://pubmed.ncbi.nlm.nih.gov/16880663/
https://pubmed.ncbi.nlm.nih.gov/16880663/
https://pubmed.ncbi.nlm.nih.gov/16880663/
https://publications-cnrc.canada.ca/fra/voir/td/?id=d8e023ec-d13c-4114-bbea-4611fc89a538
https://tetrazolelover.at.ua/BIO-ENERG2/The_Solubility_of_Amino_Acids_in_Various_Solvent_S.pdf
https://digitalcommons.uri.edu/oa_diss/159/
https://digitalcommons.uri.edu/oa_diss/159/
https://comis.med.uvm.edu/vic/coursefiles/MD540/MD540-Protein_Methods_Learning_Module_10400_593281210/Protein-methods/Protein_Methods_print.html
https://repository.lsu.edu/cgi/viewcontent.cgi?article=2273&context=gradschool_disstheses
https://pmc.ncbi.nlm.nih.gov/articles/PMC8478450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8478450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8478450/
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://iris.unito.it/retrieve/1acb7710-50f3-46ac-a655-7373e8418b63/Grossert-2024-Tandem-mass-spectrometry-of-homolog.pdf
https://www.semanticscholar.org/paper/Analysis-of-Mass-Spectrometry-Data-for-Protein-In-Spivak/df4fe69ec0a2bbdd9bdf74b26f14a68117187810
https://www.benchchem.com/product/b13722837/docs#introduction-the-significance-of-2s-3r-hydroxyleucine
https://www.benchchem.com/product/b13722837/docs#introduction-the-significance-of-2s-3r-hydroxyleucine
https://www.benchchem.com/product/b13722837/docs#introduction-the-significance-of-2s-3r-hydroxyleucine
https://www.benchchem.com/product/b13722837/docs#introduction-the-significance-of-2s-3r-hydroxyleucine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13722837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b13722837?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13722837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

